(NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide

• IUPAC Name: (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide
• InChI: InChI=1S/C20H23N5O/c1-14(2)24(15(3)4)20(21-19(26)16-10-6-5-7-11-16)25-18-13-9-8-12-17(18)22-23-25/h5-15H,1-4H3/b21-20-
• InChI Key: UCHDTXWRIQPVDN-MRCUWXFGSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=NC(=O)C1=CC=CC=C1)N2C3=CC=CC=C3N=N2
• Isomeric SMILES: CC(C)N(C(C)C)/C(=N/C(=O)C1=CC=CC=C1)/N2C3=CC=CC=C3N=N2
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

The compound with the identifier “(NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide” is a chemical substance with specific properties and applications. It is important in various scientific fields due to its unique characteristics and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide involves specific chemical reactions and conditions. One common method includes the reaction of phosgene with four equivalents of imidazole under anhydrous conditions. This reaction produces the compound along with imidazolium chloride as a byproduct . The reaction can be represented as follows:

$$4 \, \text{C}_3\text{H}_4\text{N}_2 + \text{C(O)Cl}_2 \rightarrow (\text{C}_3\text{H}_3\text{N}_2)_2\text{CO} + 2 \, [\text{C}_3\text{H}_3\text{N}_2\text{H}_2]\text{Cl}$$4C3​H4​N2​+C(O)Cl2​→(C3​H3​N2​)2​CO+2[C3​H3​N2​H2​]Cl

Industrial Production Methods

In industrial settings, the production of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide may involve large-scale synthesis using similar reaction conditions. The process typically includes the use of high-purity reagents and controlled environments to ensure the quality and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

(NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter the chemical structure of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in reactions with (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide include acids, bases, and other nucleophiles. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from reactions involving (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide depend on the specific reaction type. For example, oxidation may produce different oxidized forms of the compound, while substitution reactions can yield various substituted derivatives.

Scientific Research Applications

(NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide has numerous applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of amides, carbamates, and ureas.

Biology: The compound is utilized in biochemical studies to understand enzyme interactions and protein modifications.

Medicine: (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide is investigated for its potential therapeutic properties and its role in drug development.

Industry: It is employed in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide involves its interaction with specific molecular targets. The compound can act as a nucleophile or electrophile, depending on the reaction conditions. It participates in various pathways, including the formation of peptide bonds and the modification of proteins .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide include:

Phosgene: Used in the synthesis of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide.

Imidazole: A key reagent in the preparation of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide.

Carbonyldiimidazole: A related compound with similar reactivity and applications.

Uniqueness

(NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide is unique due to its specific chemical structure and reactivity. It offers distinct advantages in organic synthesis, such as the ability to form stable intermediates and facilitate the formation of various chemical bonds.

By understanding the properties, preparation methods, and applications of (NZ)-N-[benzotriazol-1-yl-[di(propan-2-yl)amino]methylidene]benzamide, researchers can leverage its potential in various scientific and industrial fields.